Cas no 2171954-07-5 (tert-butyl 8-sulfanyl-2-azabicyclo3.3.1nonane-2-carboxylate)

• Product Name: tert-butyl 8-sulfanyl-2-azabicyclo3.3.1nonane-2-carboxylate
• CAS No: 2171954-07-5
• MF: C₁₃H₂₃NO₂S
• MW: 257.392222642899
• CID: 5794965
• PubChem ID: 165532900
• Update Time: 2025-10-17

tert-butyl 8-sulfanyl-2-azabicyclo3.3.1nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171954-07-5
• EN300-1288714
• tert-butyl 8-sulfanyl-2-azabicyclo[3.3.1]nonane-2-carboxylate
• tert-butyl 8-sulfanyl-2-azabicyclo3.3.1nonane-2-carboxylate

• Inchi： 1S/C13H23NO2S/c1-13(2,3)16-12(15)14-7-6-9-4-5-11(17)10(14)8-9/h9-11,17H,4-8H2,1-3H3
• InChI Key： UKZXYTPIPMJSMS-UHFFFAOYSA-N
• SMILES： SC1CCC2CCN(C(=O)OC(C)(C)C)C1C2

Computed Properties

• Exact Mass: 257.14495015g/mol
• Monoisotopic Mass: 257.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.5Ų

Additional information on tert-butyl 8-sulfanyl-2-azabicyclo3.3.1nonane-2-carboxylate

tert-butyl 8-sulfanyl-2-azabicyclo[3.3.1]nonane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 8-sulfanyl-2-azabicyclo[3.3.1]nonane-2-carboxylate, with the CAS number 2171954-07-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a bicyclo[3.3.1]nonane framework with a sulfanyl group and a tert-butyl ester moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of bicyclic compounds like tert-butyl 8-sulfanyl-2-azabicyclo[3.3.1]nonane-2-carboxylate in the development of bioactive molecules. The bicyclo[3.3.1]nonane system, often referred to as the norbornane framework, is known for its rigidity and stability, which are advantageous in creating molecules with specific biological activities. The incorporation of the sulfanyl group further enhances the compound's reactivity and selectivity, making it a promising candidate for various chemical transformations.

The synthesis of tert-butyl 8-sulfanyl-2-azabicyclo[3.3.1]nonane-2-carboxylate typically involves multi-step processes that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct this complex structure efficiently. The use of transition metal catalysts has been particularly effective in achieving high yields and maintaining the integrity of the bicyclic framework during synthesis.

In terms of applications, this compound has shown potential in the field of medicinal chemistry as a scaffold for developing new drug candidates. Its ability to interact with biological targets through non-covalent interactions, such as hydrogen bonding and π–π stacking, makes it an attractive lead compound for drug design. Recent studies have demonstrated its activity against certain enzymes and receptors, suggesting its role in therapeutic interventions.

The structural versatility of tert-butyl 8-sulfanyl-2-azabicyclo[3.3.1]nonane-2-carboxylate also extends to its use in materials science, where it can serve as a building block for advanced polymers or nanomaterials. The sulfanyl group provides thiol functionality, which is valuable in creating cross-linked networks or surface-modified materials with enhanced properties.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability and eco-friendliness. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption while maintaining the quality of the final product.

In conclusion, tert-butyl 8-sulfanyl-2-azabicyclo[3.3.1]nonane-2-carboxylate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in modern chemical research, offering new possibilities for innovation in drug discovery and materials development.